![molecular formula C13H18N2O4 B5345768 (3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol](/img/structure/B5345768.png)
(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol, also known as HMN-176, is a synthetic compound that has been studied for its potential applications in cancer treatment.
Mechanism of Action
(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol binds to the colchicine binding site on tubulin, which is a key component of microtubules. This binding prevents the formation of microtubules, which are necessary for cell division. As a result, this compound induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
Studies have shown that this compound has potent anti-tumor activity in a variety of cancer cell lines, including lung, breast, and colon cancer. In addition, this compound has been shown to have low toxicity in normal cells, indicating a potential therapeutic window for cancer treatment. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using (3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol in lab experiments is its potency and specificity for microtubules, which allows for precise targeting of cancer cells. However, one limitation is the potential for off-target effects, which could lead to unintended consequences. In addition, the synthesis of this compound is complex and may require specialized equipment and expertise.
Future Directions
There are several future directions for research on (3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol. One area of interest is the development of more efficient synthesis methods to increase yields and reduce cost. Another area is the investigation of this compound in combination with other anti-cancer agents to enhance its efficacy. In addition, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential applications in other diseases beyond cancer.
Synthesis Methods
(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol is synthesized through a multi-step process involving the reaction of 2-methoxyisonicotinic acid with various reagents to form the key intermediate, which is then converted to the final product through a series of chemical reactions. The synthesis method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
(3S*,4R*)-4-(hydroxymethyl)-1-(2-methoxyisonicotinoyl)-3-piperidinol has been studied for its potential applications in cancer treatment, specifically as a microtubule inhibitor. Microtubules are important components of the cytoskeleton that play a critical role in cell division. By inhibiting microtubule formation, this compound can prevent cancer cells from dividing and proliferating.
properties
IUPAC Name |
[(3S,4R)-3-hydroxy-4-(hydroxymethyl)piperidin-1-yl]-(2-methoxypyridin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4/c1-19-12-6-9(2-4-14-12)13(18)15-5-3-10(8-16)11(17)7-15/h2,4,6,10-11,16-17H,3,5,7-8H2,1H3/t10-,11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOFNJSMCDKKBAL-GHMZBOCLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1)C(=O)N2CCC(C(C2)O)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NC=CC(=C1)C(=O)N2CC[C@@H]([C@@H](C2)O)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.